Cas no 2991-99-3 (2,2-difluoro-1-(thiophen-2-yl)ethan-1-one)

2,2-Difluoro-1-(thiophen-2-yl)ethan-1-one is a fluorinated ketone derivative featuring a thiophene moiety, offering unique reactivity and structural versatility in organic synthesis. The presence of two fluorine atoms adjacent to the carbonyl group enhances its electrophilic character, making it a valuable intermediate for nucleophilic substitution and cross-coupling reactions. The thiophene ring contributes to its utility in heterocyclic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its stability under various reaction conditions and compatibility with diverse synthetic methodologies underscore its broad applicability in research and industrial processes. This compound is particularly useful for constructing complex fluorinated scaffolds with potential bioactive properties.
2,2-difluoro-1-(thiophen-2-yl)ethan-1-one structure
2991-99-3 structure
Product Name:2,2-difluoro-1-(thiophen-2-yl)ethan-1-one
CAS No:2991-99-3
MF:C6H4F2OS
MW:162.157167434692
CID:240625
PubChem ID:11435114
Update Time:2025-06-06

2,2-difluoro-1-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2,2-difluoro-1-(2-thienyl)-
    • Ketone,difluoromethyl 2-thienyl (6CI,8CI)
    • 2,2-difluoro-1-(thiophen-2-yl)ethan-1-one
    • 2991-99-3
    • MFCD16618121
    • Ethanone, 2,2-difluoro-1-(2-thienyl)- (9CI)
    • 2,2-difluoro-1-thiophen-2-ylethanone
    • EN300-1234375
    • CS-0225325
    • AKOS026736353
    • 2,2-Difluoro-1-(2-Thienyl)Ethanone
    • 2,2-difluoro-1-thiophen-2-yl-ethanone
    • Inchi: 1S/C6H4F2OS/c7-6(8)5(9)4-2-1-3-10-4/h1-3,6H
    • InChI Key: KKCYEHQMOZGAMC-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C(F)F)=O

Computed Properties

  • Exact Mass: 161.99512
  • Monoisotopic Mass: 161.99509224g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 17.07

2,2-difluoro-1-(thiophen-2-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1234375-0.05g
2,2-difluoro-1-(thiophen-2-yl)ethan-1-one
2991-99-3 95%
0.05g
$252.0 2023-06-08
Enamine
EN300-1234375-0.1g
2,2-difluoro-1-(thiophen-2-yl)ethan-1-one
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Enamine
EN300-1234375-0.25g
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2991-99-3 95%
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$538.0 2023-06-08
Enamine
EN300-1234375-0.5g
2,2-difluoro-1-(thiophen-2-yl)ethan-1-one
2991-99-3 95%
0.5g
$847.0 2023-06-08
Enamine
EN300-1234375-1.0g
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2991-99-3 95%
1g
$1086.0 2023-06-08
Enamine
EN300-1234375-2.5g
2,2-difluoro-1-(thiophen-2-yl)ethan-1-one
2991-99-3 95%
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Enamine
EN300-1234375-5.0g
2,2-difluoro-1-(thiophen-2-yl)ethan-1-one
2991-99-3 95%
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$3147.0 2023-06-08
Enamine
EN300-1234375-10.0g
2,2-difluoro-1-(thiophen-2-yl)ethan-1-one
2991-99-3 95%
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$4667.0 2023-06-08
Enamine
EN300-1234375-50mg
2,2-difluoro-1-(thiophen-2-yl)ethan-1-one
2991-99-3 95.0%
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$252.0 2023-10-02
Enamine
EN300-1234375-100mg
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2991-99-3 95.0%
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$376.0 2023-10-02
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